5-[[4-[(6-Fluoropyridin-2-yl)methoxy]-3-methoxyphenyl]methyl]pyrimidine-2,4-diamine

• IUPAC Name: 5-[[4-[(6-fluoropyridin-2-yl)methoxy]-3-methoxyphenyl]methyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C18H18FN5O2/c1-25-15-8-11(7-12-9-22-18(21)24-17(12)20)5-6-14(15)26-10-13-3-2-4-16(19)23-13/h2-6,8-9H,7,10H2,1H3,(H4,20,21,22,24)
• InChI Key: QTFDXDMYKKBALA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC2=CN=C(N=C2N)N)OCC3=NC(=CC=C3)F
• Molecular Formula: C18H18FN5O2
• Molecular Weight: 355.4 g/mol

Description

“5-[[4-[(6-Fluoropyridin-2-yl)methoxy]-3-methoxyphenyl]methyl]pyrimidine-2,4-diamine” is a chemical compound that belongs to the class of pyrimidines. Pyrimidines are important structural motifs found in numerous bioactive molecules.

Synthesis Analysis

The synthesis of pyrimidines can be achieved through various methodologies. One such method involves the use of diacetyl ketene. Another method involves the reaction of acid chlorides and terminal alkynes under Sonogashira conditions. A third method involves the reaction of (hetero)aroyl chlorides with (trimethylsilyl)-acetylene in the presence of triethylamine, THF, and methyl cyanide under Sonogashira coupling conditions.

Scientific Research Applications

Antiviral Activities

Research on pyrimidine derivatives, such as those related to the mentioned compound, has shown promising results in inhibiting retrovirus replication. Specifically, certain 5-substituted 2,4-diaminopyrimidine derivatives have demonstrated marked inhibition of retrovirus replication in cell culture, highlighting their potential as antiretroviral agents. This includes the inhibition of human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity in cell culture, indicating their significance in developing treatments for viral infections (Hocková et al., 2003).

Development of Novel Fluorophores

The compound's structure is conducive to the synthesis of fluorophores, substances that can re-emit light upon light excitation. Studies involving derivatives of pyrimidine have led to the development of new fluorophores with potential applications in bioimaging and diagnostics. For instance, derivatives of diamine-salicylaldehyde, which share structural motifs with the chemical , have been explored for their ability to specifically chelate metal ions such as Zn+2, showing promise for use in cellular metal staining and potentially in medical imaging applications (Hong et al., 2012).

Synthesis of Biological Activity Derivatives

The scaffold of "5-[[4-[(6-Fluoropyridin-2-yl)methoxy]-3-methoxyphenyl]methyl]pyrimidine-2,4-diamine" lends itself to the creation of various derivatives with significant biological activities. Research has shown that derivatives of pyrimidine linked with morpholinophenyl groups exhibit notable larvicidal activity, underscoring their potential in developing new pesticides or treatments for parasitic infections (Gorle et al., 2016).

Future Directions

The future directions in the field of pyrimidine research involve the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold. This is highly needed in medicinal and agricultural chemistry.